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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B12385025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available information on C.I. Acid Brown 120.

A comprehensive toxicological and experimental profile for this specific compound is not

available in the public domain. The information provided should be used for research and

informational purposes only.

Executive Summary
C.I. Acid Brown 120 is a multi-azo anionic dye. Like other acid dyes, its primary application is

in the dyeing of protein fibers such as wool, silk, and polyamide, as well as in leather finishing.

Detailed toxicological data, including acute toxicity, carcinogenicity, and mutagenicity, are

largely unavailable for this specific compound. The information presented herein is compiled

from general chemical databases and safety data sheets, which highlight a significant lack of

specific experimental studies on its biological interactions. Researchers should exercise

caution and conduct thorough safety evaluations before use.

Physicochemical Properties
The fundamental physicochemical characteristics of C.I. Acid Brown 120 are summarized

below. Quantitative data on properties such as melting point, boiling point, and vapor pressure

are not publicly available.
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Property Value Reference

CAS Number 6428-26-8 [1]

C.I. Name Acid Brown 120, 35020 [1]

Molecular Formula C₃₀H₂₃N₁₂Na₃O₉S₃ [1]

Molecular Weight 860.75 g/mol [1]

Chemical Class Multi-azo dye [1]

Appearance Solid, Red-light brown powder [1]

Solubility
Soluble in water (yields a

yellow-light brown solution).
[1]

Synthesis and Manufacturing
General Manufacturing Protocol
The synthesis of C.I. Acid Brown 120 involves a series of diazotization and coupling reactions,

characteristic of azo dye production. The documented manufacturing method is as follows:

Diazotization: 3-Aminobenzenesulfonic acid is diazotized.

First Coupling: The resulting diazonium salt is coupled with Benzene-1,3-diamine.

Second Coupling: The product from the first coupling (in a 2-molar ratio) is then coupled with

a diazotized form of 2,4-Diaminobenzenesulfonic acid (in a 1-molar ratio) to form the final

multi-azo dye structure.[1]

Generalized Synthesis Workflow
The following diagram illustrates the general logical workflow for the synthesis of a multi-azo

dye like C.I. Acid Brown 120.
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Step 1: First Diazotization

Step 2: First Coupling Step 3: Second Diazotization

Step 4: Final Coupling
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General synthesis workflow for a multi-azo dye.

Toxicological and Safety Profile
There is a significant lack of specific toxicological data for C.I. Acid Brown 120. A publicly

available Safety Data Sheet (SDS) indicates "no data available" for the most critical

toxicological endpoints.
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Toxicological Endpoint Data Reference

Acute Toxicity (Oral) No data available [2]

Skin Corrosion/Irritation No data available [2]

Serious Eye Damage/Irritation No data available [2]

Respiratory or Skin

Sensitization
No data available [2]

Germ Cell Mutagenicity No data available [2]

Carcinogenicity No data available [2]

Reproductive Toxicity No data available [2]

General Handling Precautions: Due to the lack of data, this compound should be handled with

care. Standard laboratory precautions should be followed, including:

Handling in a well-ventilated area.

Use of personal protective equipment (PPE), including gloves and safety goggles.

Avoidance of dust formation and inhalation.

Washing hands thoroughly after handling.

Applications and Use Cases
The applications of C.I. Acid Brown 120 are characteristic of acid dyes in general. Its anionic

nature and water solubility make it suitable for dyeing materials containing cationic sites, such

as protein fibers.

Textile Dyeing: Primarily used for dyeing wool, silk, and polyamide fibers. The process

typically occurs in an acidic bath which facilitates the binding of the dye to the fiber.

Leather Dyeing: Used in the coloring and finishing of leather products.
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Other Potential Uses: While not specifically documented for C.I. Acid Brown 120, related

acid brown dyes find applications in paper coloration and ink formulations.

General Experimental Protocol: Acid Dyeing of Protein
Fibers
No specific experimental protocols involving C.I. Acid Brown 120 were found in the reviewed

literature. The following is a generalized protocol for the application of acid dyes to protein

fibers like wool.

Objective: To dye a wool sample using an acid dye.

Materials:

Wool yarn or fabric sample

Acid dye (e.g., C.I. Acid Brown 120)

Water

Acid source (e.g., acetic acid or sulfuric acid to adjust pH)

Heating apparatus (e.g., water bath or hot plate)

Beakers and stirring rods

Methodology:

Scouring: The wool sample is first washed with a neutral detergent to remove any impurities

or oils and then rinsed thoroughly.

Dye Bath Preparation: The acid dye is dissolved in water to create a stock solution. A dye

bath is prepared by diluting the stock solution to the desired concentration.

pH Adjustment: The pH of the dye bath is lowered to an acidic range (typically pH 2-6) by the

addition of an acid. This protonates the amine groups in the wool fibers, creating cationic

sites for the anionic dye to bind.
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Dyeing Process: The wet, scoured wool is introduced into the dye bath. The temperature is

gradually raised to near boiling (80-100°C) and maintained for a set period (e.g., 30-60

minutes) with occasional stirring to ensure even dye uptake.

Rinsing and Drying: After the dyeing period, the sample is removed, rinsed with water to

remove any unfixed dye, and allowed to dry.

The following diagram illustrates the general workflow for this application.

Scour Protein Fiber
(e.g., Wool)

Immerse Fiber in Dye Bath

Prepare Aqueous Dye Bath

Adjust pH to Acidic Range
(pH 2-6)

Gradually Heat to 80-100°C

Maintain Temperature
(30-60 min)

Cool and Rinse Fiber

Dry Dyed Fiber
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General workflow for acid dyeing of protein fibers.

Relevance to Drug Development
No information was found in the public domain to suggest that C.I. Acid Brown 120 has any

application or has been studied in the context of drug development. There are no published

studies describing its interaction with biological signaling pathways or its potential as a

therapeutic agent or diagnostic tool. Its classification and known applications are confined to its

properties as a dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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